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Compound of Interest

Compound Name: Dibromo(difluoro)silane

Cat. No.: B15485389

An In-depth Technical Guide to
Dibromo(difluoro)silane

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dibromo(difluoro)silane (BrzF2Si) is a halogenated silane of interest in synthetic chemistry.
This document provides a comprehensive overview of its known physical and chemical
properties, drawing from available literature. While experimental data for some physical
properties are not readily available, this guide consolidates the existing knowledge to serve as
a valuable resource.

Chemical and Physical Properties

Dibromo(difluoro)silane is a tetra-substituted silane with two bromine and two fluorine atoms
covalently bonded to a central silicon atom.

Physical Properties

Quantitative experimental data for several key physical properties of dibromo(difluoro)silane,
such as its boiling point, melting point, and density, are not readily available in the reviewed
scientific literature. The data presented below is based on computed values and information for
analogous compounds, and should be interpreted with caution.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15485389?utm_src=pdf-interest
https://www.benchchem.com/product/b15485389?utm_src=pdf-body
https://www.benchchem.com/product/b15485389?utm_src=pdf-body
https://www.benchchem.com/product/b15485389?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15485389?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property Value Source/Comment
Molecular Formula BrzF2Si PubChem[1]
Molecular Weight 225.89 g/mol Computed by PubChem[1]

Physical State

Not definitively reported; likely

Inferred from related

a liquid or low-melting solid at

compounds.

STP.
Boiling Point Data not available
Melting Point Data not available
Density Data not available

Spectroscopic Data

While specific spectra for dibromo(difluoro)silane are not widely published, the following

spectroscopic techniques are crucial for its characterization.

Technique

Expected Features

29Si NMR

A single resonance is expected, with its
chemical shift influenced by the electronegative
bromine and fluorine substituents. The signal
will be split into a triplet due to coupling with the

two fluorine atoms.

19F NMR

A single resonance is expected.

Infrared (IR) Spectroscopy

Characteristic absorption bands for Si-F and Si-
Br stretching and bending vibrations would be

expected.

Raman Spectroscopy

Complementary to IR spectroscopy, Raman
would also show characteristic bands for Si-F

and Si-Br vibrations.

Chemical Properties and Reactivity
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Dibromo(difluoro)silane is a reactive compound, susceptible to hydrolysis and serving as a
precursor in various chemical syntheses.

Stability and Handling

 Stability: It is reported to be stable under recommended storage conditions.[2]

o Handling: Due to its reactivity, particularly with moisture, it should be handled in a dry, well-
ventilated area.[2] Standard personal protective equipment, including safety glasses and
gloves, should be worn.[2]

Reactivity

o Hydrolysis: Like other halosilanes, dibromo(difluoro)silane is expected to be sensitive to
moisture, hydrolyzing to form silicon dioxide and the corresponding hydrohalic acids (HBr
and HF).

¢ Synthesis of other Silanes: It can be used as a reactant to produce other functionalized
silanes. For instance, it reacts with trimethylstannane (MesSnH) to yield
bromo(difluoro)silane (SiFzHBr).[3]

Synthesis

Two primary methods for the synthesis of dibromo(difluoro)silane have been reported in the
literature.

Halogen Exchange Reaction

This method involves the reaction of silicon tetrabromide (SiBra) with antimony trifluoride
(SbFs).

Reaction: 3SiBra + 2SbFs - 3SiBrzF2 + 2SbBrs3[4]

Reaction with Magnesium

Dibromo(difluoro)silane can react with magnesium to produce difluorosilylene (SiF2), a highly
reactive intermediate.

Reaction: SiBrz2F2 + Mg - SiF2 + MgBrz[4]
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Experimental Protocols

Detailed, step-by-step experimental protocols for the synthesis and purification of

dibromo(difluoro)silane are not extensively documented in readily accessible literature.

However, a general procedure for the halogen exchange reaction can be inferred.

General Synthesis via Halogen Exchange (lllustrative)

Reaction Setup: A reaction vessel equipped with a reflux condenser and a dropping funnel is
charged with silicon tetrabromide. The apparatus should be flame-dried and maintained
under an inert atmosphere (e.g., nitrogen or argon) to prevent hydrolysis.

Addition of Reagent: Antimony trifluoride is added portion-wise or as a solution in a suitable
anhydrous solvent.

Reaction Conditions: The reaction mixture is typically heated to facilitate the halogen
exchange. The reaction temperature and duration would need to be optimized.

Product Isolation: The product, dibromo(difluoro)silane, would be isolated from the
reaction mixture by fractional distillation. The significant difference in boiling points between
the various halosilanes and antimony tribromide should allow for effective separation.

Purification and Characterization: The purity of the isolated dibromo(difluoro)silane would
be assessed using techniques such as gas chromatography and confirmed by spectroscopic
methods (NMR, IR).

Visualizations
Synthesis of Dibromo(difluoro)silane
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Synthesis of Dibromo(difluoro)silane

Silicon Tetrabromide (SiBra) Antimony Trifluoride (SbFs)

Halogen Excharﬁ/

Dibromo(difluoro)silane (SiBrzF2)

Antimony Tribromide (SbBrs)

Click to download full resolution via product page

Caption: Halogen exchange synthesis of dibromo(difluoro)silane.

Characterization Workflow
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Characterization Workflow for Dibromo(difluoro)silane

Synthesized Product

Gas Chromatography-Mass Spectrometry (GC-MS) NMR Spectroscopy (2°Si, 1°F) Vibrational Spectroscopy (IR, Raman)

Pure, Characterized Dibromo(difluoro)silane

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dibromo-difluoro-silane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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